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Compound of Interest

Compound Name: Paclobutrazol-d4

Cat. No.: B12393926

Paclobutrazol-d4: A Technical Guide for
Researchers

Introduction: Paclobutrazol-d4 is the deuterium-labeled form of Paclobutrazol, a triazole-based
plant growth retardant.[1] Its primary function in a research setting is as an internal standard for
the accurate quantification of Paclobutrazol in various matrices using techniques like gas
chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry
(LC-MS).[1][2] The use of a stable isotope-labeled internal standard is the gold standard in
guantitative mass spectrometry, as it co-elutes with the analyte and experiences similar matrix
effects and ionization suppression, thereby correcting for variations during sample preparation
and analysis.[2] This guide provides an in-depth overview of Paclobutrazol-d4, including
supplier information, technical data, its mechanism of action, and detailed experimental
protocols for its use.

Supplier and Purchasing Information

Paclobutrazol-d4 is available from several chemical suppliers that specialize in analytical
standards and research chemicals. It is intended for research use only and may require the
purchaser to have a business or research account.[1][3]
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. Catalog Number
Supplier Product Name Notes
(Example)

For research use only.
MedChemExpress Paclobutrazol-d4 HY-W749242 Not for sale to
patients.[1][4]

Paclobutrazol-(phenyl-
Sigma-Aldrich (Merck)  d4) PESTANAL®, 329751951

analytical standard

Purity of 298.0%
(HPLC).[2]

Sold as a neat

LGC Standards Paclobutrazol D4 DRE-C15840100 )
chemical.[5]

Sells the Cayman

Chemical product;
20A89P201 (Mfr. No. purchase is restricted
20739) to customers with a

Thomas Scientific Paclobutrazol

Thomas Business
Account.[3]

Physicochemical and Analytical Data

The key properties of Paclobutrazol-d4 are summarized below. The deuteration is typically on
the phenyl group.
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Property Value Source(s)
(2RS,3RS)-1-(4-Chlorophenyl-
Synonyms d4)-4,4-dimethyl-2-(1H-1,2,4- [2]

triazol-1-yl)pentan-3-ol

Molecular Formula

Ci1s5H16D4CIN3O

[4]

Molecular Weight

297.82

[4]

Assay / Purity

>98.0% (HPLC)

[2]

Format

Neat Solid

[2](5]

Primary Use

Internal standard for

quantitative analysis

[1]

Mechanism of Action of Paclobutrazol

Paclobutrazol functions by inhibiting the biosynthesis of gibberellins (GAs), a class of crucial

plant hormones that regulate developmental processes such as stem elongation, germination,

and flowering.[6][7] The (2S,3S) isomer of Paclobutrazol specifically targets and inhibits ent-

kaurene oxidase, a cytochrome P450-dependent enzyme.[6][8] This enzyme catalyzes the

oxidation of ent-kaurene to ent-kaurenoic acid, a key step in the GA biosynthetic pathway.[9]

Inhibition of this step leads to a downstream reduction in active gibberellins. A secondary effect

is the accumulation of the precursor, geranylgeranyl pyrophosphate (GGPP).[8] This

accumulated GGPP is then diverted into other biosynthetic pathways, resulting in increased

production of abscisic acid (ABA), another important plant hormone, and the phytol side-chain

of chlorophyll.[6][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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